
1-Azakenpaullone solubility in DMSO and other
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1663955 Get Quote

Application Notes and Protocols for 1-
Azakenpaullone
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information on the solubility, handling, and biological

activity of 1-Azakenpaullone, a potent and selective inhibitor of Glycogen Synthase Kinase-3β

(GSK-3β).

Introduction
1-Azakenpaullone is a cell-permeable compound that acts as a highly selective, ATP-

competitive inhibitor of GSK-3β, with an IC50 value of 18 nM.[1][2][3][4][5] It displays

significantly less activity against Cyclin-Dependent Kinase 1 (CDK1)/cyclin B and CDK5/p25,

making it a valuable tool for studying GSK-3β-mediated signaling pathways.[1][3][5] GSK-3β is

a critical negative regulator in the canonical Wnt signaling pathway; its inhibition by 1-
Azakenpaullone leads to the stabilization and nuclear accumulation of β-catenin, and

subsequent activation of Wnt target genes.[6][7][8]
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The solubility of 1-Azakenpaullone varies across different laboratory solvents. It is highly

soluble in Dimethyl Sulfoxide (DMSO), but practically insoluble in aqueous solutions and

ethanol.

Table 1: Solubility of 1-Azakenpaullone

Solvent Concentration Notes Source(s)

DMSO >10 mg/mL - [9][10][11]

15.05 mg/mL - [3][5]

60 mg/mL (182.84

mM)

Sonication is

recommended.
[12]

66 mg/mL (201.12

mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

200 mg/mL (609.46

mM)
Requires sonication. [6]

DMF 3 mg/mL - [10]

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL - [10]

Water Insoluble (< 1 mg/mL) [1][12]

Ethanol Insoluble (< 1 mg/mL) [1][12]

Experimental Protocols
Preparation of Stock Solutions
Materials:

1-Azakenpaullone powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Protocol:

Equilibrate the 1-Azakenpaullone powder to room temperature before opening the vial.

To prepare a 10 mM stock solution, add 304.73 µL of DMSO to 1 mg of 1-Azakenpaullone
(Molecular Weight: 328.16 g/mol ).

Vortex thoroughly to ensure complete dissolution. Gentle warming to 37°C or sonication can

be used to aid dissolution, especially for higher concentrations.[3][12]

Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.

Store the stock solutions at -20°C for up to one month or at -80°C for up to one year.[1][6]

In Vitro Kinase Assay for GSK-3β Inhibition
This protocol is adapted from methodologies used to characterize GSK-3β inhibitors.[1][12]

Materials:

Recombinant GSK-3β enzyme

GS-1 peptide substrate

Assay Buffer (Buffer A): 10 mM MgCl₂, 1 mM EGTA, 1 mM DTT, 25 mM Tris-HCl (pH 7.5)

[γ-³²P]ATP

1-Azakenpaullone stock solution (in DMSO)

Whatman P81 phosphocellulose paper

Phosphoric acid solution (0.75% or 10 mL/L)

Scintillation fluid

Protocol:
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Prepare serial dilutions of 1-Azakenpaullone in Assay Buffer. Include a DMSO-only vehicle

control.

In a reaction tube, combine the diluted 1-Azakenpaullone or vehicle control with the GSK-

3β enzyme and the GS-1 peptide substrate.

Initiate the kinase reaction by adding 15 µM [γ-³²P]ATP. The final reaction volume is typically

30 µL.

Incubate the reaction mixture at 30°C for 30 minutes.

To stop the reaction, spot 25 µL of the supernatant onto a piece of Whatman P81

phosphocellulose paper.

After 20 seconds, wash the papers five times in a large volume of phosphoric acid solution to

remove unincorporated [γ-³²P]ATP.

Measure the radioactivity of the wet filters by adding scintillation fluid and using a scintillation

counter.

Calculate the percentage of inhibition relative to the vehicle control to determine the IC50

value of 1-Azakenpaullone.
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Experimental Workflow: In Vitro Kinase Assay

Prepare Reagents
(Enzyme, Substrate, Inhibitor)

Set up Kinase Reaction
(Enzyme + Substrate + Inhibitor)

Initiate with [γ-³²P]ATP

Incubate at 30°C

Stop Reaction
(Spot on P81 paper)

Wash Papers

Scintillation Counting

Data Analysis (IC50)

Click to download full resolution via product page

Caption: Workflow for an in vitro GSK-3β kinase inhibition assay.
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Preparation of Formulation for In Vivo Studies
For animal studies, 1-Azakenpaullone is typically formulated as a clear solution or a

homogeneous suspension. The following is an example protocol for preparing a clear solution

for injection.[1]

Materials:

1-Azakenpaullone stock solution in DMSO (e.g., 66 mg/mL)

PEG300

Tween 80

Sterile ddH₂O or Saline

Protocol (to prepare 1 mL of a 3.3 mg/mL solution):

Start with 50 µL of a 66 mg/mL clarified DMSO stock solution of 1-Azakenpaullone.

Add 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween 80 and mix thoroughly until clear.

Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL.

The final solvent composition is 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH₂O.

This solution should be prepared fresh and used immediately for optimal results.[1]

Note: The concentration of DMSO should be kept low (typically below 10%) for in vivo use to

minimize toxicity.[12]

Mechanism of Action: Wnt/β-Catenin Signaling
Pathway
1-Azakenpaullone selectively inhibits GSK-3β, a key enzyme in the Wnt/β-catenin signaling

pathway. In the absence of a Wnt ligand ("Wnt OFF"), GSK-3β is part of a "destruction
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complex" that phosphorylates β-catenin, targeting it for ubiquitination and proteasomal

degradation. When 1-Azakenpaullone is introduced, it inhibits GSK-3β, preventing β-catenin

phosphorylation. This allows β-catenin to accumulate in the cytoplasm and translocate to the

nucleus, where it partners with TCF/LEF transcription factors to activate the expression of Wnt

target genes.[7][8]
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Caption: Inhibition of GSK-3β by 1-Azakenpaullone activates Wnt signaling.

Storage and Handling
Powder: Store the solid form of 1-Azakenpaullone at -20°C for up to three years, protected

from light.[6][12]
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Solutions: Store DMSO stock solutions in aliquots at -20°C for short-term (months) or -80°C

for long-term (up to a year) storage.[1][6] Avoid repeated freeze-thaw cycles.

Safety: 1-Azakenpaullone is for research use only and is not intended for human or

veterinary use.[2] Handle with appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. 1-Azakenpaullone | GSK3beta inhibitor | Hello Bio [hellobio.com]

3. glpbio.com [glpbio.com]

4. medkoo.com [medkoo.com]

5. glpbio.com [glpbio.com]

6. medchemexpress.com [medchemexpress.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. ≥97% (HPLC), glycogen synthase kinase 3β (GSK3β) inhibitor, powder | Sigma-Aldrich
[sigmaaldrich.com]

10. caymanchem.com [caymanchem.com]

11. ≥97% (HPLC), glycogen synthase kinase 3β (GSK3β) inhibitor, powder | Sigma-Aldrich
[sigmaaldrich.com]

12. 1-Azakenpaullone | GSK-3 | TargetMol [targetmol.com]

To cite this document: BenchChem. [1-Azakenpaullone solubility in DMSO and other
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663955#1-azakenpaullone-solubility-in-dmso-and-
other-solvents]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.selleckchem.com/products/1-azakenpaullone.html
https://www.medchemexpress.com/1-azakenpaullone.html
https://www.benchchem.com/product/b1663955?utm_src=pdf-body
https://hellobio.com/1-azakenpaullone.html
https://www.benchchem.com/product/b1663955?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/1-azakenpaullone.html
https://hellobio.com/1-azakenpaullone.html
https://www.glpbio.com/1-azakenpaullone.html
https://www.medkoo.com/products/30652
https://www.glpbio.com/jp/1-azakenpaullone.html
https://www.medchemexpress.com/1-azakenpaullone.html
https://www.researchgate.net/figure/Comparative-analysis-of-control-1-azakenpaullone-Azk-and-aminopurvalanol-A-treated_fig2_5648422
https://www.researchgate.net/publication/244312056_1-Azakenpaullone_Is_a_Selective_Inhibitor_of_Glycogen_Synthase_Kinase-3
https://www.sigmaaldrich.com/TW/zh/product/sigma/a3734
https://www.sigmaaldrich.com/TW/zh/product/sigma/a3734
https://www.caymanchem.com/product/16733/1-azakenpaullone
https://www.sigmaaldrich.com/TW/zh/product/sigma/a3734
https://www.sigmaaldrich.com/TW/zh/product/sigma/a3734
https://www.targetmol.com/compound/1-azakenpaullone
https://www.benchchem.com/product/b1663955#1-azakenpaullone-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1663955#1-azakenpaullone-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1663955#1-azakenpaullone-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1663955#1-azakenpaullone-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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